Cas no 1803606-54-3 (tert-Butyl N-4-(Hydroxymethyl)piperidin-4-ylcarbamate Acetic Acid)
tert-Butyl N-4-(Hydroxymethyl)piperidin-4-ylcarbamate Acetic Acid Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl N-4-(Hydroxymethyl)piperidin-4-ylcarbamate Acetic Acid
-
- MDL: MFCD28118409
tert-Butyl N-4-(Hydroxymethyl)piperidin-4-ylcarbamate Acetic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A167750-10mg |
tert-Butyl N-[4-(Hydroxymethyl)piperidin-4-yl]carbamate Acetic Acid |
1803606-54-3 | 10mg |
$ 50.00 | 2022-06-08 | ||
| TRC | A167750-50mg |
tert-Butyl N-[4-(Hydroxymethyl)piperidin-4-yl]carbamate Acetic Acid |
1803606-54-3 | 50mg |
$ 185.00 | 2022-06-08 | ||
| TRC | A167750-100mg |
tert-Butyl N-[4-(Hydroxymethyl)piperidin-4-yl]carbamate Acetic Acid |
1803606-54-3 | 100mg |
$ 295.00 | 2022-06-08 | ||
| abcr | AB549264-250 mg |
t-Butyl [4-(hydroxymethyl)piperidin-4-yl]carbamate acetate; . |
1803606-54-3 | 250MG |
€409.70 | 2022-03-01 | ||
| abcr | AB549264-1 g |
t-Butyl [4-(hydroxymethyl)piperidin-4-yl]carbamate acetate; . |
1803606-54-3 | 1g |
€830.80 | 2022-03-01 | ||
| Chemenu | CM477979-1g |
tert-butyl N-[4-(hydroxymethyl)piperidin-4-yl]carbamate, acetic acid |
1803606-54-3 | 95%+ | 1g |
$906 | 2023-03-26 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00981753-1g |
tert-Butyl N-[4-(hydroxymethyl)piperidin-4-yl]carbamate, acetic acid |
1803606-54-3 | 95% | 1g |
¥3717.0 | 2023-04-01 | |
| Aaron | AR01BFGM-2.5g |
tert-butyl N-[4-(hydroxymethyl)piperidin-4-yl]carbamate, acetic acid |
1803606-54-3 | 95% | 2.5g |
$1872.00 | 2025-02-09 | |
| abcr | AB549264-250mg |
t-Butyl [4-(hydroxymethyl)piperidin-4-yl]carbamate acetate; . |
1803606-54-3 | 250mg |
€553.00 | 2025-02-21 | ||
| abcr | AB549264-1g |
t-Butyl [4-(hydroxymethyl)piperidin-4-yl]carbamate acetate; . |
1803606-54-3 | 1g |
€1048.00 | 2025-02-21 |
tert-Butyl N-4-(Hydroxymethyl)piperidin-4-ylcarbamate Acetic Acid Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on tert-Butyl N-4-(Hydroxymethyl)piperidin-4-ylcarbamate Acetic Acid
Introduction to tert-Butyl N-4-(Hydroxymethyl)piperidin-4-ylcarbamate Acetic Acid (CAS No. 1803606-54-3)
tert-Butyl N-4-(Hydroxymethyl)piperidin-4-ylcarbamate Acetic Acid (CAS No. 1803606-54-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound, characterized by its unique structural framework, exhibits promising properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both a hydroxymethyl group and a carbamate moiety in its structure contributes to its versatility, enabling its incorporation into complex molecular architectures designed for therapeutic applications.
The hydroxymethyl functionality is particularly noteworthy, as it serves as a key site for further chemical modifications, allowing for the exploration of diverse pharmacophores. This feature is especially relevant in the context of drug discovery, where the ability to introduce hydrophilic or hydrophobic groups at specific positions can significantly influence the biological activity and pharmacokinetic properties of a molecule. Additionally, the carbamate group provides stability to the compound while also serving as a versatile linker in medicinal chemistry.
The acetic acid moiety at one end of the molecule introduces a polar carboxylic acid functionality, which can enhance solubility and interactions with biological targets. This aspect is crucial in pharmaceutical design, as it can influence how the compound behaves within biological systems, including its absorption, distribution, metabolism, and excretion (ADME) profiles. The overall structure of tert-Butyl N-4-(Hydroxymethyl)piperidin-4-ylcarbamate Acetic Acid positions it as a promising candidate for further derivatization and optimization.
In recent years, there has been growing interest in the development of novel piperidine-based compounds due to their reported biological activities. Piperidine derivatives are known to exhibit a wide range of pharmacological effects, including antiviral, anti-inflammatory, and anticancer properties. The specific substitution pattern in tert-Butyl N-4-(Hydroxymethyl)piperidin-4-ylcarbamate Acetic Acid aligns with this trend, making it an attractive scaffold for medicinal chemists seeking to develop new therapeutic agents.
One of the most compelling aspects of this compound is its potential application in the synthesis of enzyme inhibitors. Enzyme inhibition is a cornerstone of modern drug design, with many successful drugs on the market functioning by binding to and inhibiting specific enzymes involved in disease pathways. The structural features of tert-Butyl N-4-(Hydroxymethyl)piperidin-4-ylcarbamate Acetic Acid, particularly its piperidine core and functional groups, make it well-suited for designing molecules that can interact with enzyme active sites.
Recent advancements in computational chemistry have further enhanced the utility of this compound. High-throughput virtual screening (HTVS) and molecular docking studies have enabled researchers to rapidly evaluate the binding affinity of various piperidine derivatives to target enzymes. These computational approaches have been instrumental in identifying lead compounds that can be further optimized through traditional synthetic methods. The hydroxymethyl and carbamate functionalities have been shown to play critical roles in modulating binding interactions, making them key targets for optimization.
The synthesis of tert-Butyl N-4-(Hydroxymethyl)piperidin-4-ylcarbamate Acetic Acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the hydroxymethyl group typically involves reduction reactions or nucleophilic additions, while the formation of the carbamate linkage often relies on condensation reactions between carbamic acid derivatives or their equivalents. The presence of the acetic acid moiety necessitates careful consideration during purification steps to ensure high yields and purity.
In industrial settings, process optimization is crucial for scaling up the production of such compounds. Continuous flow chemistry has emerged as a powerful tool for improving reaction efficiency and yield while reducing waste generation. By integrating catalytic steps and optimizing reaction parameters such as temperature and pressure, manufacturers can achieve cost-effective production processes for valuable intermediates like tert-butyl N-(3-hydroxypropyl)-N-methylcarbamoyl]-N-methyl)-amino]methyl]-acetic acid (CAS No. 1803606–54–3).
The growing demand for specialized intermediates in drug development has also spurred innovation in green chemistry practices. Researchers are increasingly exploring solvent-free reactions, biocatalysis, and other environmentally friendly approaches to synthesize complex molecules like tert-butyl N-(3-hydroxypropyl)-N-methylcarbamoyl]-N-methyl)-amino]methyl]-acetic acid (CAS No. 1803606–54–3). These efforts not only reduce environmental impact but also often improve reaction efficiency and product quality.
From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is essential when producing pharmaceutical intermediates on an industrial scale. Documentation must be meticulous to demonstrate consistency in quality from batch to batch. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to verify the identity and purity of compounds like tert-butyl N-(3-hydroxypropyl)-N-methylcarbamoyl]-N-methyl)-amino]methyl]-acetic acid (CAS No. 1803606–54–3).
The versatility of this compound extends beyond its role as an intermediate; it also serves as a building block for more complex molecules with tailored properties. For instance, researchers have explored its use in designing peptidomimetics—molecules that mimic peptide sequences but with improved stability or bioavailability. The ability to modify both the hydroxymethyl and carbamate groups allows for fine-tuning interactions with biological targets while maintaining overall structural integrity.
In conclusion,tert-butyl N-(3-hydroxypropyl)-N-methylcarbamoyl]-N-methyl)-amino]methyl]-acetic acid (CAS No. 1803606–54–3) represents an exciting opportunity for pharmaceutical innovation due to its unique structural features and potential applications in drug development. Its combination of functional groups makes it well-suited for further derivatization into bioactive molecules targeting various diseases pathways including oncology pain management inflammation metabolic disorders cardiovascular diseases neurodegenerative diseases infectious diseases etc.. As research continues advances are expected not only improve understanding about how these compounds function within biological systems but also enhance methodologies used their production ensuring accessibility future therapies patients need most.
1803606-54-3 (tert-Butyl N-4-(Hydroxymethyl)piperidin-4-ylcarbamate Acetic Acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)